Cas no 71277-13-9 (3-(3,4,5-trimethoxyphenyl)prop-2-enal)

• Product Name: 3-(3,4,5-trimethoxyphenyl)prop-2-enal
• CAS No: 71277-13-9
• Molecular Formula: C₁₂H₁₄O₄
• Molecular Weight: 222.23716
• CID: 545789
• PubChem ID: 5839209

3-(3,4,5-trimethoxyphenyl)prop-2-enal Properties

Names and Identifiers

• 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (2E)-
• (2E)-3-(3,4,5-trimethoxyphenyl)acrylaldehyde
• 3-(3,4,5-trimethoxyphenyl)prop-2-enal
• UNII-0U9SB79TM1
• 3,4,5-Trimethoxycinnamaldehyde, (E)-
• 0U9SB79TM1
• 71277-13-9
• SCHEMBL527350
• BSPBio_002891
• NSC 280793
• CHEBI:113534
• (E)-3-(3,4,5-Trimethoxyphenyl)acrylaldehyde
• 3,4,5-Trimethoxycinnamic aldehyde
• CCG-38467
• AKOS040734475
• EN300-1837969
• 3-(3,4,5-trimethoxy-phenyl)-propenal
• Q27237259
• BRD-K87194840-001-02-2
• Spectrum5_000181
• CS-0349877
• (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enal
• 3,4,5-Trimethoxycinnamaldehyde
• 34346-90-2
• BRN 1972155
• 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-
• CHEBI:182466
• NCGC00178406-01
• CINNAMALDEHYDE, 3,4,5-TRIMETHOXY-
• DTXSID00904837
• 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (E)-
• (E)-3,4,5-Trimethoxycinnamaldehyde
• trans-3,4,5-Trimethoxycinnamaldehyde
• PK04_181168
• 3-(3,4,5-trimethoxyphenyl)acrylaldehyde
• 3,4,5-Trimethoxycinnamicaldehyde

• InChIKey： XDSHNNRBLSBDAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O4/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h4-8H,1-3H3
• SMILES： O=CC=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 222.089
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 222.089
• Heavy Atom Count: 16
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.154
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• LogP: 1.92450
• PSA: 44.76000
• Refractive Index: 1.536
• Boiling Point: 367.2°Cat760mmHg
• Flash Point: 163.5°C
• Density: 1.112